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Compound of Interest

Compound Name: 1,1-Dimethyldiborane

Cat. No.: B095709

An In-depth Technical Guide on the Physical and Chemical Properties of Unsymmetrical
Dimethyldiborane

Introduction

Unsymmetrical dimethyldiborane, systematically named 1,1-dimethyldiborane, is an
organoboron compound with the chemical formula (CHs)2B(p-H)2BH2.[1] It is a structural
isomer of the symmetrically substituted 1,2-dimethyldiborane.[2] As one of the several
methylated derivatives of diborane, its study provides insight into the nature of electron-
deficient bonding and the reactivity of alkylboranes.[1][3] This document serves as a
comprehensive technical guide on the core physical and chemical properties of 1,1-
dimethyldiborane, intended for researchers, scientists, and professionals in drug
development.

Physical Properties

1,1-dimethyldiborane is a colorless gas at standard temperature and pressure that ignites
spontaneously in air.[1] It is soluble in organic solvents such as ether, pentane, and
tetrahydrofuran.[1] A summary of its key physical and thermodynamic properties is presented
below.

Table of Physical Properties
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Property Value

Molar Mass 55.72 g-mol~1[1]
Appearance Colorless gas|[1]

Melting Point -150.2 °C (123.0 K)[1]
Boiling Point -4 °C (269 K)[1]

Dipole Moment 0.87 D[1]

Vapor Pressure Equation Log P =7.363 - (1212/T)[2]

Table of Thermodynamic Properties

Property Value

Standard Enthalpy of Formation (AfHO g,
-31 kcal/mol[1]

liquid)

Standard Enthalpy of Formation (AfHO g, gas) -25 kcal/mol[1]

Heat of Vaporization 5.5 kcal/mol[1]

Molecular Structure and Spectroscopic Data

The structure of 1,1-dimethyldiborane consists of two boron atoms bridged by two hydrogen
atoms in a classic 3-center-2-electron bond configuration. One boron atom is bonded to two
terminal methyl groups, while the other is bonded to two terminal hydrogen atoms.[1]
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Molecular Structure of 1,1-Dimethyldiborane

Caption: Molecular Structure of 1,1-Dimethyldiborane.

Spectroscopic Properties

Click to download full resolution via product page

Spectroscopic analysis is crucial for the identification and characterization of methylated

diboranes.
Spectroscopy Type Isomer Data Point
) ) Bridge Hydrogen Shift: 9.55
1H NMR 1,1-Dimethyldiborane
ppm[Z]
) ] Bridge Hydrogen Shift: 9.73
1H NMR 1,2-Dimethyldiborane
ppm(2]
) Bridge Hydrogen Shift: 10.49
1H NMR Diborane

ppm[2]
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Chemical Properties and Reactivity
Stability and Isomerization

Methylboranes exhibit varying stability and a tendency to disproportionate. Methyldiborane
slowly disproportionates at -78.5 °C to form diborane and 1,1-dimethyldiborane.[1]
Symmetrically substituted 1,2-dimethyldiborane will slowly convert to the more stable 1,1-
dimethyldiborane upon standing.[1] Trimethyldiborane also disproportionates over a period of
weeks to produce 1,1-dimethyldiborane, among other products.[1]

Oxidation

Like all lower boranes, 1,1-dimethyldiborane is highly reactive towards oxygen and ignites
spontaneously in air.[1] Controlled, gentler oxidation at 80 °C leads to the formation of 2,5-
dimethyl-1,3,4-trioxadiboralane, a volatile liquid featuring a five-membered ring of two boron
and three oxygen atoms.[1] This reaction is believed to proceed through a
dimethylborylhydroperoxide intermediate.[1]
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Gentle Oxidation of 1,1-Dimethyldiborane
1,1-Dimethyldiborane

((CHs)2BH2BH?)

Oz, 80°C

Dimethylborylhydroperoxide
((CHs)2BOOH)
(Intermediate)

Dimerization
& Rearrangement

2,5-Dimethyl-1,3,4-trioxadiboralane

Click to download full resolution via product page

Caption: Gentle oxidation pathway of 1,1-dimethyldiborane.

Hydrolysis

While specific studies on the hydrolysis of 1,1-dimethyldiborane are not detailed in the
provided results, analogous reactions of other methylboranes suggest a similar pathway.
Symmetrical dimethyldiborane hydrolyzes to form methylboronic acid.[2] It is therefore
expected that 1,1-dimethyldiborane would hydrolyze in water to yield a mixture of
methylboronic acid [CHsB(OH)z] and boric acid [B(OH)s].

Experimental Protocols
Synthesis
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The pioneering work on methylboranes was conducted by H. I. Schlesinger and A. O. Walker in
the 1930s.[1] A common method for the preparation of a mixture of methyl-substituted
diboranes, including 1,1-dimethyldiborane, is the redistribution reaction between diborane
(B2He) and trimethylborane (B(CHs)3).[1][3]

Protocol: Synthesis via Redistribution Reaction

Reactants: Gaseous diborane (BzHs) and trimethylborane (B(CHs)3).

» Conditions: The reactants are mixed and allowed to equilibrate at room temperature. The
reaction results in a mixture of all possible methyl-substituted diboranes.

e Products: The equilibrium mixture contains 1-methyldiborane, 1,1-dimethyldiborane, 1,2-
dimethyldiborane, trimethyldiborane, and tetramethyldiborane.[1]

 Purification: The individual components are separated using techniques such as fractional
distillation or gas chromatography.
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Synthesis of Methylated Diboranes
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Redistribution

Redistribution

Equilibrium Mixture

Methyldiborane

1,2-Dimethyldiborane

Trimethyldiborane

!

Tetramethyldiborane

Click to download full resolution via product page

Caption: Synthesis of 1,1-dimethyldiborane via redistribution.
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Another reported synthesis involves the reaction of tetramethyl lead with diborane in a 1,2-
dimethoxyethane solvent at room temperature.[1]

Analysis and Separation

Gas chromatography is an effective method for the separation and quantitative determination of
methyl boranes in a mixture.[1][2] The elution order is dependent on the degree of methylation
and the substitution pattern.

Protocol: Gas Chromatography of Methylated Diboranes

Apparatus: A standard gas chromatograph.

Sample: The gaseous mixture resulting from the synthesis reaction.

Procedure: The sample is injected into the chromatograph. The components are separated
based on their volatility and interaction with the stationary phase.

Elution Order: The compounds typically elute in the following order:
1. Diborane

2. Monomethyldiborane

3. Trimethylborane

4. 1,1-Dimethyldiborane[1][2]

5. 1,2-Dimethyldiborane[1][2]

6. Trimethyldiborane

7. Tetramethyldiborane[1][2]

Conclusion

Unsymmetrical (1,1)-dimethyldiborane is a fundamental organoboron compound with distinct
physical and chemical properties. Its formation through redistribution reactions, its higher
stability relative to its 1,2-isomer, and its reactivity towards oxygen highlight its significance in
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the broader chemistry of boranes. The detailed protocols for its synthesis and analysis provide
a framework for its further study and potential application in various fields of chemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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